Fluorine in metal-catalyzed asymmetric transformations: the lightest halogen causing a massive effect
Chemical Science Pub Date: 2022-08-08 DOI: 10.1039/D2SC01096H
Abstract
This review aims at providing an overview of the most significant applications of fluorine-containing ligands reported in the literature starting from 2001 until mid-2021. The ligands are classified according to the nature of the donor atoms involved. This review highlights both metal–ligand interactions and the structure–reactivity relationships resulting from the presence of the fluorine atom or fluorine-containing substituents on chiral catalysts.
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